4-(2-chlorophenyl)-2,3-dihydro-1H-indole

• Molecular Formula: C14H12ClN
• Molecular Weight: 229.70 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-2,3-dihydro-1H-indole
• InChI: InChI=1S/C14H12ClN/c15-13-6-2-1-4-11(13)10-5-3-7-14-12(10)8-9-16-14/h1-7,16H,8-9H2
• InChI Key: QAAZZODKAMUCLN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC=CC(=C21)C3=CC=CC=C3Cl

Description

4-(2-chlorophenyl)-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C14H12ClN and its molecular weight is 229.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

558 g of sodium cyanoborohydride are added in portions to a suspension of 960 mg of 4-(2-chlorophenyl)-1H-indole in 11 ml of trifluoroacetic acid cooled to 0° C. The reaction medium is stirred for 16 hours while allowing it to rise to ambient temperature and then the pH is brought to neutrality with a sodium hydroxide solution. The reaction mixture is diluted with 300 ml of water then extracted with ethyl acetate (2×250 ml). The organic phases are combined and then concentrated to dryness under reduced pressure. After purification of the residue by silica column chromatography, elution being carried out with a mixture of heptane and ethyl acetate (80/20), 395 mg of 4-(2-chlorophenyl)-2,3-dihydro-1H-indole are obtained in the form of a colorless viscous oil.